4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine

• CAS RN: 121746-11-0
• Molecular Formula: C9H11N3S2
• Molecular Weight: 225.3 g/mol
• IUPAC Name: 5,6-dimethyl-2-methylsulfanylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C9H11N3S2/c1-4-5(2)14-8-6(4)7(10)11-9(12-8)13-3/h1-3H3,(H2,10,11,12)
• InChI Key: OWZCHEFDQNYUOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=NC(=C12)N)SC)C

Description

4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C9H11N3S2 and its molecular weight is 225.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Amino-2-methylthio-5,6-dimethylthieno[2,3-d]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of N-(3-cyano-4,5-dimethylthiophen-2-ylcarbamothioyl)-benzamide (Example 1a) (1.33 g, 4.22 mmol) in ethanol (25 mL) was added NaOH (2.0 N, 5.8 mL) at room temperature under nitrogen. After stirring at 100° C. under nitrogen for 0.5 h, the reaction mixture was cooled in an ice bath and MeI (0.8 mL) was added dropwise. After stirring for another 0.5 h, the resulting precipitate was collected by filtration, rinsed with water, 20% EtOH/H2O, and dried under vacuum to give the title compound (840 mg, 89%). 1H NMR (400 MHz, DMSO-d6) δ2.32 (s, 3H), 2.34 (s, 3H), 2.42 (s, 3H), 6.93 (bs, 2H). MS 226 (MH+).